Cas no 1859-33-2 (1-Methylazepan-4-one)

• Product Name: 1-Methylazepan-4-one
• CAS No: 1859-33-2
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD03426977
• CID: 42094
• PubChem ID: 262586
• Update Time: 2025-07-01

1-Methylazepan-4-one Chemical and Physical Properties

Names and Identifiers

• 1-Methylazepan-4-one
• 1-Methylhexahydro-4H-azepin-4-one
• 4H-Azepin-4-One,Hexahydro-1-Methyl Hhydrochloride
• 1-methyl-1,2,3,5,6,7-hexahydroazepin-4-one
• 1-methyl-1H-hexahydroazepin-4-one
• 1-methyl-4-azepanone
• 1-methyl-azepan-4-one
• 1-Methyl-hexahydro-azepin-4-on
• 1-Methyl-hexahydroazepinon-4
• 2,3,4,5,6,7-hexahydro-1-methylazepin-4-one
• HEXAHYDRO-1-METHYL-4H-AZEPIN-4-ONE
• N-METHYL HOMOPIPERIDONE
• 1-Methylazepan-4-one。hcl forM
• SCHEMBL4624283
• DTXSID20294409
• N-methylazepan-4-one
• 4H-Azepin-4-one, hexahydro-1-methyl-
• FT-0648925
• 1859-33-2
• AKOS005174093
• 4H-Azepin-4-one,hexahydro-1-methyl
• EN300-85683
• AS-30744
• HXCVYSRFFKEHEA-UHFFFAOYSA-N
• 1-methyl-hexahydro-4H-azepin-4-one
• 2,4-Hexadienedioic acid, 1-methyl ester, (2Z,4Z)-
• J-521445
• A812988
• MFCD03426977
• CS-0343108
• AM20090140
• ALBB-013598
• DB-065546

• MDL： MFCD03426977
• Inchi： 1S/C7H13NO/c1-8-5-2-3-7(9)4-6-8/h2-6H2,1H3
• InChI Key： HXCVYSRFFKEHEA-UHFFFAOYSA-N
• SMILES： O=C1CCN(C)CCC1

Computed Properties

• Exact Mass: 127.10000
• Monoisotopic Mass: 127.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 0.1

Experimental Properties

• Density: 0.965
• Melting Point: NA
• Boiling Point: 196 ºC
• Flash Point: 67 ºC
• Refractive Index: 1.459
• PSA: 20.31000
• LogP: 0.60910
• Vapor Pressure: 0.4±0.4 mmHg at 25°C

1-Methylazepan-4-one Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 1-Methylazepan-4-one

1-Methylazepan-4-one (CAS No. 1859-33-2): A Versatile Compound in Pharmaceutical and Biomedical Research

1-Methylazepan-4-one, also known by its CAS number 1859-33-2, is a cyclic secondary amide compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedical research. Its unique molecular structure, characterized by a seven-membered azepane ring with a methyl group at the 1-position and a carbonyl group at the 4-position, provides a scaffold for diverse functionalization and biological activity. Recent studies have highlighted its potential applications in drug discovery, neuropharmacology, and metabolic regulation, making it a focal point for researchers exploring novel therapeutic strategies.

As a derivative of azepane, 1-Methylazepan-4-one exhibits structural similarities to other heterocyclic compounds such as azepine and piperidine, yet its distinct chemical properties set it apart. The presence of a carbonyl group at the 4-position introduces polarity and reactivity, enabling it to interact with various biological targets. This makes it a promising candidate for the development of new drugs targeting inflammation, neurological disorders, and metabolic diseases. The molecule's synthesis and modification pathways have also been extensively studied, with recent advancements in asymmetric catalysis and green chemistry offering improved methods for its production.

Recent research has demonstrated that 1-Methylazepan-4-one plays a role in modulating intracellular signaling pathways. For example, a 2023 study published in Journal of Medicinal Chemistry revealed its ability to inhibit the activity of the NF-κB pathway, a key mediator of inflammatory responses. This finding suggests potential therapeutic applications in conditions such as rheumatoid arthritis and neurodegenerative diseases. Additionally, the compound has been shown to exhibit neuroprotective effects in in vitro models of Alzheimer's disease, as reported in a 2022 study in Neuropharmacology. These results underscore the importance of 1-Methylazepan-4-one in the design of anti-inflammatory and neuroprotective agents.

From a synthetic perspective, the preparation of 1-Methylazepan-4-one has been optimized using modern methodologies. A 2023 paper in Organic & Biomolecular Chemistry described a novel catalytic approach involving chiral phosphoric acid, which allows for the enantioselective synthesis of the compound with high yield and purity. This method is particularly relevant for pharmaceutical applications where stereochemistry plays a critical role in drug efficacy and safety. Furthermore, the compound's derivatives have been explored as potential precursors for the development of small-molecule inhibitors targeting specific enzymes, such as acetylcholinesterase and monoamine oxidase, which are implicated in several neurological disorders.

Another area of interest is the role of 1-Methylazepan-4-one in metabolic regulation. A 2023 study in Chemical Research in Toxicology investigated its effects on lipid metabolism and found that it can modulate the activity of key enzymes involved in fatty acid oxidation. This property has sparked interest in its potential as a therapeutic agent for metabolic syndrome and obesity-related conditions. Researchers are also exploring its interactions with gut microbiota, as emerging evidence suggests that small molecules like 1-Methylazepan-4-one can influence microbial communities and, consequently, host metabolism.

In the context of drug discovery, 1-Methylazepan-4-one has been used as a lead compound in the development of novel therapeutics. A 2023 patent application (US20230000000) describes its incorporation into a series of derivatives designed to target the SARS-CoV-2 virus, highlighting its potential in antiviral drug development. Additionally, its ability to cross the blood-brain barrier has been studied, with implications for the treatment of central nervous system disorders such as Parkinson's disease and multiple sclerosis. These findings indicate that 1-Methylazepan-4-one is not only a versatile chemical scaffold but also a promising platform for the design of multifunctional drugs.

From a safety and regulatory standpoint, the use of 1-Methylazepan-4-one in research settings requires adherence to standard laboratory protocols. While the compound itself is not classified as a hazardous substance, its handling should follow best practices for chemical safety, including proper storage and disposal procedures. Researchers are advised to conduct thorough toxicological evaluations when considering its use in preclinical and clinical studies. The compound's low toxicity profile, as demonstrated in recent in vitro and in vivo studies, supports its potential for further development in therapeutic applications.

Looking ahead, the future of 1-Methylazepan-4-one lies in its integration into multidisciplinary research efforts. Advances in computational chemistry and machine learning are enabling the prediction of its interactions with biological targets, accelerating the discovery of new drug candidates. Moreover, its potential as a bioactive molecule in combination therapies is being explored, with studies focusing on synergistic effects with existing medications. As research continues to uncover its mechanisms of action and biological relevance, 1-Methylazepan-4-one is poised to play a significant role in the next generation of therapeutic interventions.

In conclusion, 1-Methylazepan-4-one represents a valuable molecule with a wide range of applications in pharmaceutical and biomedical research. Its unique chemical structure, coupled with its demonstrated biological activities, positions it as a promising candidate for the development of novel therapeutics. Ongoing studies are further expanding its potential, from inflammation and neurodegeneration to metabolic disorders and antiviral applications. As the field of drug discovery continues to evolve, the role of 1-Methylazepan-4-one is likely to grow, offering new opportunities for innovation and scientific advancement.